Cas no 2248382-03-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248382-03-6
- EN300-6518805
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
-
- Inchi: 1S/C17H8FN3O4/c18-12-8-14-13(19-5-6-20-14)7-11(12)17(24)25-21-15(22)9-3-1-2-4-10(9)16(21)23/h1-8H
- InChI Key: PHMSRVGVPGCYOR-UHFFFAOYSA-N
- SMILES: FC1=CC2C(C=C1C(=O)ON1C(C3C=CC=CC=3C1=O)=O)=NC=CN=2
Computed Properties
- Exact Mass: 337.04988391g/mol
- Monoisotopic Mass: 337.04988391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 562
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 89.5Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6518805-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate |
2248382-03-6 | 95.0% | 0.05g |
$816.0 | 2025-03-14 | |
| Enamine | EN300-6518805-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate |
2248382-03-6 | 95.0% | 0.1g |
$855.0 | 2025-03-14 | |
| Enamine | EN300-6518805-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate |
2248382-03-6 | 95.0% | 0.25g |
$893.0 | 2025-03-14 | |
| Enamine | EN300-6518805-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate |
2248382-03-6 | 95.0% | 0.5g |
$933.0 | 2025-03-14 | |
| Enamine | EN300-6518805-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate |
2248382-03-6 | 95.0% | 1.0g |
$971.0 | 2025-03-14 | |
| Enamine | EN300-6518805-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate |
2248382-03-6 | 95.0% | 2.5g |
$1903.0 | 2025-03-14 | |
| Enamine | EN300-6518805-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate |
2248382-03-6 | 95.0% | 5.0g |
$2816.0 | 2025-03-14 | |
| Enamine | EN300-6518805-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate |
2248382-03-6 | 95.0% | 10.0g |
$4176.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate
Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate (CAS No. 2248382-03-6)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate (CAS No. 2248382-03-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining a fluoroquinoxaline core with an isoindole derivative, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.
In recent years, the demand for fluorinated heterocycles like this compound has surged, driven by their enhanced metabolic stability and bioavailability. The presence of a 7-fluoro group in the quinoxaline moiety is a critical feature, as it often improves binding affinity to enzymes or receptors. This aligns with the growing trend in drug discovery to develop next-generation small molecules with optimized pharmacokinetic properties. Searches for terms such as "fluoroquinoxaline derivatives" and "isoindole-based pharmaceuticals" have spiked, reflecting the scientific community's focus on these motifs.
From a synthetic chemistry perspective, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate offers versatility for further derivatization. This characteristic is frequently explored in prodrug design, a hot topic in medicinal chemistry. Prodrugs are inactive precursors that convert into active drugs in vivo, addressing challenges like poor solubility or rapid clearance. Online queries about "ester-based prodrugs" and "quinoxaline prodrug strategies" underscore the relevance of this compound's structural attributes.
The compound's potential extends beyond therapeutics. In material science, isoindole-1,3-dione derivatives are investigated for their optoelectronic properties, particularly in organic semiconductors. With the rise of wearable electronics and flexible displays, researchers are actively screening molecules like CAS No. 2248382-03-6 for charge transport capabilities. This intersection of chemistry and technology resonates with popular search trends such as "organic electronic materials" and "fluorinated compounds in electronics."
Quality control and analytical profiling are paramount for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to ensure purity and structural integrity. Laboratories worldwide prioritize precise quantification, as evidenced by frequent searches for "CAS 2248382-03-6 analytical methods" and "quinoxaline carboxylate characterization." These efforts support reproducibility in both academic and industrial settings.
Environmental and regulatory considerations also shape the discourse around this compound. While not classified as hazardous, its fluorinated nature prompts studies on biodegradability and green chemistry alternatives. The pharmaceutical industry's push toward sustainable synthesis has led to increased scrutiny of fluorinated intermediates, mirroring search queries like "eco-friendly fluorination techniques."
In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate represents a multifaceted compound with applications spanning drug development, materials science, and beyond. Its structural ingenuity and alignment with contemporary research trends—such as targeted drug delivery and functional materials—ensure its continued relevance. As scientific databases expand, so does interest in its CAS No. 2248382-03-6, solidifying its place in modern chemical innovation.
2248382-03-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-fluoroquinoxaline-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)